![molecular formula C15H29N3O4S B558207 Boc-L-thiocitrulline-otbu CAS No. 133565-49-8](/img/structure/B558207.png)
Boc-L-thiocitrulline-otbu
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Boc-L-thiocitrulline-otbu is a chemical compound with the molecular formula C15H29N3O4S . It is used for pharmaceutical testing .
Molecular Structure Analysis
The molecular structure of this compound consists of 15 carbon atoms, 29 hydrogen atoms, 3 nitrogen atoms, 4 oxygen atoms, and 1 sulfur atom . The InChI key is BZCHKHCGOVKYIY-JTQLQIEISA-N .Physical And Chemical Properties Analysis
This compound has a molecular weight of 347.48 . It is recommended to be stored in a refrigerated environment . The exact mass is 347.18800 and the LogP value is 3.15080 .Scientific Research Applications
Opioid Receptor Selectivity : Boc-Tyr-Pro-Gly-Phe-Leu-Thr(OtBu) is identified as a potent, highly delta-opioid receptor-selective competitive antagonist, demonstrating significant selectivity ratios in various assays (Rónai et al., 1995).
Peptidomimetics in Opioid Receptors : The compound Tyr-D-Ser(OtBu)-Gly-Phe-Leu-Thr(OtBu), related to Boc-L-thiocitrulline-otbu, is noted for its high affinity and selectivity for opioid δ receptors, demonstrating its potential as a peptidomimetic in receptor studies (Roques, 1992).
Cardioprotective Agent : A novel tetrapeptide derivative, Boc-Lys(Boc)-Arg-Asp-Ser(tbu)-OtBu (PEP1261), shows promise as a cardioprotective agent in isoproterenol-induced myocardial necrosis in rats, suggesting its potential in cardiovascular research (Manikandan et al., 2002).
Inhibitors of Nitric Oxide Synthase : N(delta)-(4,5-Dihydrothiazol-2-yl)ornithine, a heterocyclic analogue of L-thiocitrulline, has been identified as a potent inhibitor of various nitric oxide synthase isoforms, with potential implications in the study of NO synthesis and its regulation (Ulhaq et al., 1999).
Polypeptide Synthesis : The synthesis of partially protected peptides, including sequences like Boc—Asp(OtBu)—Ser—Ser-Thr-Ser-Ala-Ala-OH, is significant in the study of protein structure and function, as well as in the development of therapeutic peptides (Hoogerhout et al., 2010).
Inhibition of P-glycoprotein : N(α)-Boc-l-Asp(OBn)-l-Lys(Z)-OtBu, a compound structurally related to this compound, has been shown to inhibit the drug efflux occurring through P-glycoprotein, a multidrug resistance protein, suggesting applications in cancer treatment (Arnaud et al., 2010).
Safety and Hazards
Future Directions
Mechanism of Action
Target of Action
Boc-L-thiocitrulline-otbu primarily targets the Nitric Oxide Synthase (NOS) . NOS is an enzyme that plays a crucial role in generating nitric oxide, a molecule involved in various physiological and pathological processes.
Mode of Action
This interaction could lead to changes in the production of nitric oxide, thereby influencing various biological processes .
Biochemical Pathways
The specific biochemical pathways affected by this compound are not well-documented. Given its target, it is likely to influence pathways involving nitric oxide production and signaling. Nitric oxide plays a role in various processes, including vasodilation, immune response, and neurotransmission .
Pharmacokinetics
Therefore, its impact on bioavailability is currently unknown .
Result of Action
Given its target, it is likely to influence cellular processes involving nitric oxide, such as cell signaling, immune response, and vascular tone .
Action Environment
Like many other compounds, factors such as temperature, ph, and presence of other molecules could potentially influence its action .
properties
IUPAC Name |
tert-butyl (2S)-5-(carbamothioylamino)-2-[(2-methylpropan-2-yl)oxycarbonylamino]pentanoate |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H29N3O4S/c1-14(2,3)21-11(19)10(8-7-9-17-12(16)23)18-13(20)22-15(4,5)6/h10H,7-9H2,1-6H3,(H,18,20)(H3,16,17,23)/t10-/m0/s1 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BZCHKHCGOVKYIY-JTQLQIEISA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)C(CCCNC(=S)N)NC(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC(C)(C)OC(=O)[C@H](CCCNC(=S)N)NC(=O)OC(C)(C)C |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H29N3O4S |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20427154 |
Source
|
Record name | BOC-L-THIOCITRULLINE-OTBU | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20427154 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
347.5 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
133565-49-8 |
Source
|
Record name | BOC-L-THIOCITRULLINE-OTBU | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20427154 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.